Cas no 1804354-92-4 (6-(Aminomethyl)-3-methoxy-4-methyl-2-(trifluoromethoxy)pyridine)

• Product Name: 6-(Aminomethyl)-3-methoxy-4-methyl-2-(trifluoromethoxy)pyridine
• CAS No: 1804354-92-4
• MF: C₉H₁₁F₃N₂O₂
• MW: 236.191052675247
• CID: 4838162
• Update Time: 2025-05-19

6-(Aminomethyl)-3-methoxy-4-methyl-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-3-methoxy-4-methyl-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H11F3N2O2/c1-5-3-6(4-13)14-8(7(5)15-2)16-9(10,11)12/h3H,4,13H2,1-2H3
• InChI Key： MPMHGSPREKQMEA-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(C)=CC(CN)=N1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• XLogP3: 1.6
• Topological Polar Surface Area: 57.4

Additional information on 6-(Aminomethyl)-3-methoxy-4-methyl-2-(trifluoromethoxy)pyridine

Comprehensive Overview of 6-(Aminomethyl)-3-methoxy-4-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1804354-92-4)

The compound 6-(Aminomethyl)-3-methoxy-4-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1804354-92-4) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl and trifluoromethoxy groups, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds with enhanced pharmacokinetic properties.

In recent years, the search for pyridine-based scaffolds has surged, driven by their versatility in medicinal chemistry. The presence of a methoxy group and a trifluoromethoxy substituent in this compound enhances its lipophilicity and metabolic stability, which are critical factors in the development of CNS-targeting drugs. These attributes align with current trends in neuroscience research, where scientists are exploring compounds that can cross the blood-brain barrier more effectively. Additionally, the aminomethyl functionality offers a reactive site for further derivatization, enabling the creation of libraries of analogs for high-throughput screening.

From an agrochemical perspective, 6-(Aminomethyl)-3-methoxy-4-methyl-2-(trifluoromethoxy)pyridine is being investigated for its potential as a precursor to novel pesticides. The trifluoromethoxy group is known to confer resistance to enzymatic degradation, a property highly sought after in crop protection agents. With the global push toward sustainable agriculture, this compound's role in developing environmentally friendly pest control solutions is a hot topic among researchers and industry stakeholders.

The synthesis and characterization of CAS No. 1804354-92-4 involve advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the compound's purity and structural integrity, which are paramount for its application in sensitive research areas. Furthermore, the compound's stability under various pH conditions makes it a reliable candidate for formulation studies, another area of growing interest in the pharmaceutical sector.

As the scientific community continues to explore the potential of 6-(Aminomethyl)-3-methoxy-4-methyl-2-(trifluoromethoxy)pyridine, its relevance in addressing contemporary challenges in drug development and agrochemistry cannot be overstated. Its combination of structural novelty and functional versatility positions it as a key player in the next generation of bioactive compounds. For researchers and industry professionals, understanding its properties and applications is essential for leveraging its full potential.